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Compound of Interest

Compound Name: TH-263

Cat. No.: B1683123 Get Quote

This document provides essential safety and logistical information for the proper disposal of

TH-263, commercially known as LOCTITE® 263™ High Strength Threadlocker. The following

procedures are designed to ensure the safety of laboratory personnel and compliance with

environmental regulations. This guide is intended for researchers, scientists, and drug

development professionals who handle this chemical compound.

Immediate Safety and Handling
Before handling TH-263, it is crucial to be familiar with its potential hazards. This product is a

red, liquid, acrylic-based threadlocker.[1][2] It can cause skin and serious eye irritation, and

may cause an allergic skin reaction or respiratory irritation.[2][3]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or goggles.[1]

Skin Protection: Use chemical-resistant gloves (e.g., neoprene). Wear appropriate protective

clothing to prevent skin contact.

Respiratory Protection: Use in a well-ventilated area. If exposure limits may be exceeded, a

NIOSH-approved respirator is recommended.

In case of exposure, follow these first aid measures:
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Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and

seek medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. If skin

irritation or a rash occurs, get medical attention.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention if irritation persists.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Get immediate medical attention.

Quantitative Data Summary
The following tables summarize the key quantitative data for TH-263 (LOCTITE® 263™).

Table 1: Physical and Chemical Properties

Property Value

Physical State Liquid

Color Red

Odor Acrylic

Boiling Point/Range > 150 °C (> 302°F)

Flash Point > 100 °C (> 212°F)

Specific Gravity 1.08 at 20 °C (68°F)

Vapor Pressure < 0.13 mbar @ 20°C; < 2.8 mbar @ 50°C

Solubility in Water Slight

Table 2: Hazardous Components
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Component CAS Number Weight %

3,3,5 Trimethylcyclohexyl

methacrylate
7779-31-9 30 - 60

Polyurethane Methacrylate

Resin
Proprietary 10 - 30

Polyglycol dimethacrylate Proprietary 1 - 5

α, α-dimethylbenzyl

hydroperoxide
80-15-9 1 - < 3

Methacrylate Ester Proprietary 0.1 - 1

Exact percentages may vary or

are trade secrets.

Spill Management Protocol
In the event of a spill, immediate action is required to contain the substance and prevent

environmental contamination.

Minor Spills:

Ensure adequate ventilation.

Wear appropriate PPE as described in Section 1.

Contain the spill using an inert absorbent material such as sand, silica gel, or universal

binder.

Collect the absorbed material and place it into a sealed, labeled container for hazardous

waste disposal.

Clean the spill area thoroughly with soap and water.

Major Spills:

Evacuate the area and prevent access.
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Notify the appropriate emergency response team and environmental health and safety

officer.

Follow all institutional and regulatory procedures for large chemical spills.

Detailed Disposal Procedure
The primary method for the disposal of TH-263 is through a licensed hazardous waste

management facility. Do not dispose of this chemical down the drain or in general waste.

Step-by-Step Disposal Plan:

Containment:

Place unwanted or expired TH-263 into a compatible, tightly sealed, and clearly labeled

container.

Empty containers that have held the substance should also be treated as hazardous

waste as they may contain residue.

Labeling:

The waste container must be labeled as "Hazardous Waste" and include the chemical

name (LOCTITE® 263™ High Strength Threadlocker), the primary hazards (Irritant, Skin

Sensitizer), and the date of accumulation.

Storage:

Store the sealed waste container in a designated, cool, dry, and well-ventilated area.

The storage area should be away from incompatible materials such as strong oxidizing

agents, oxygen scavengers, and other polymerization initiators.

Access to the storage area should be restricted to authorized personnel.

Arranging for Disposal:
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Contact your institution's environmental health and safety (EHS) department to arrange for

pickup by a licensed hazardous waste disposal service.

Provide the EHS department with a completed hazardous waste manifest form, if required.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of TH-263.
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TH-263 (LOCTITE® 263™) Disposal Workflow
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Caption: Logical workflow for the safe disposal of TH-263.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. api.henkeldx.com [api.henkeldx.com]

2. www1.mscdirect.com [www1.mscdirect.com]

3. shuk.co.nz [shuk.co.nz]

To cite this document: BenchChem. [Proper Disposal Procedures for TH-263 (LOCTITE®
263™ High Strength Threadlocker)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683123#th-263-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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